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Compound of Interest

Compound Name: ANT431

Cat. No.: B605515 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ANT431 is a novel, potent inhibitor of metallo-β-lactamases (MBLs), a class of zinc-dependent

enzymes that confer broad-spectrum resistance to β-lactam antibiotics, including

carbapenems.[1][2] Infections driven by carbapenem-resistant Enterobacteriaceae (CRE) that

produce MBLs, such as New Delhi metallo-β-lactamase (NDM-1), represent a significant global

health threat with limited therapeutic options.[1][2] ANT431 acts by competitively inhibiting

MBLs, thereby protecting carbapenem antibiotics from enzymatic degradation and restoring

their efficacy against resistant bacterial strains.[2] These application notes provide detailed

protocols and quantitative data to facilitate the use of ANT431 in microbiology research and

drug development.

Data Presentation
In Vitro Inhibitory Activity of ANT431 against Purified
Metallo-β-Lactamases
The inhibitory potential of ANT431 against key clinically relevant MBLs was determined using

enzymatic assays. The inhibition constant (Kᵢ) serves as a measure of the inhibitor's potency,

with lower values indicating stronger inhibition.
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Metallo-β-Lactamase ANT431 Kᵢ (nM)

NDM-1 290

VIM-1 14,600

VIM-2 195

IMP-1 4,150

Data sourced from Everett et al., 2018.[2]

Potentiation of Meropenem Activity by ANT431 against
MBL-producing E. coli
The synergistic effect of ANT431 in combination with the carbapenem antibiotic meropenem

was evaluated by determining the Minimum Inhibitory Concentration (MIC) of meropenem in

the presence and absence of a fixed concentration of ANT431. A significant reduction in the

MIC of meropenem indicates the potentiation of its antibacterial activity.

E. coli Strain
Expressing

Meropenem MIC
(µg/mL)

Meropenem +
ANT431 (30 µg/mL)
MIC (µg/mL)

Fold-Decrease in
MIC

NDM-1 128 1 128

VIM-1 128 128 1

VIM-2 64 1 64

IMP-1 32 32 1

Data sourced from Everett et al., 2018.[2]

Mandatory Visualizations
Signaling Pathway Diagram
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Mechanism of Carbapenem Resistance

ANT431 Mechanism of Action
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Caption: Mechanism of ANT431 action in overcoming carbapenem resistance.

Experimental Workflow Diagrams
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Checkerboard Assay Workflow

Start
Prepare 96-well plates with

2-fold serial dilutions of
Drug A (Meropenem) and Drug B (ANT431)

Inoculate plates with
bacterial suspension Incubate plates at 37°C for 18-24h Read MICs visually or

using a plate reader
Calculate Fractional Inhibitory

Concentration (FIC) Index
Interpret results:

Synergy, Additivity, or Antagonism End

Click to download full resolution via product page

Caption: Workflow for determining antibiotic synergy using a checkerboard assay.
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Neutropenic Murine Thigh Infection Model Workflow

Start

Induce neutropenia in mice
(e.g., with cyclophosphamide)

Infect mouse thigh muscle
with MBL-producing bacteria

Administer treatment:
Vehicle, Meropenem, ANT431, or

Meropenem + ANT431

Euthanize mice at
predetermined time points

Excise and homogenize
thigh tissue

Plate serial dilutions of
homogenate on agar

Incubate and count
Colony Forming Units (CFUs)

Analyze data to determine
bacterial load reduction

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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